Methyl-4-(3-dimethylaminomethylene-4-oxopiperidin-1-yl)-benzoate
Cat. No. B8441396
M. Wt: 288.34 g/mol
InChI Key: IXCZBJSMLQZUON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889870B2
Procedure details
A solution of methyl-4-(4-oxopiperidin-1-yl)-benzoate (4.06 g, 17.40 mmol) and DMF-dimethylacetal (9.32 mL, 69.61 mmol) in 1,4-dioxane (100 mL) was refluxed for 40 hours. The reaction mixture was concentrated and the residue was eluted through a flash column (silica gel 60, 230-400 mesh, 5% MeOH in EtOAc to 8% MeOH in EtOAc) to obtain the title compound as an orange, crystalline solid (3.00 g, 60%).
[Compound]
Name
DMF-dimethylacetal
Quantity
9.32 mL
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3](=[O:17])[C:4]1[CH:9]=[CH:8][C:7]([N:10]2[CH2:15][CH2:14][C:13](=[O:16])[CH2:12][CH2:11]2)=[CH:6][CH:5]=1>O1CCOCC1>[CH3:1][O:2][C:3](=[O:17])[C:4]1[CH:5]=[CH:6][C:7]([N:10]2[CH2:15][CH2:14][C:13](=[O:16])[C:12](=[CH:7][N:10]([CH3:15])[CH3:11])[CH2:11]2)=[CH:8][CH:9]=1
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Inputs
Step One
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Name
|
|
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Quantity
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4.06 g
|
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Type
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reactant
|
|
Smiles
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COC(C1=CC=C(C=C1)N1CCC(CC1)=O)=O
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[Compound]
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Name
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DMF-dimethylacetal
|
|
Quantity
|
9.32 mL
|
|
Type
|
reactant
|
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Smiles
|
|
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Name
|
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Quantity
|
100 mL
|
|
Type
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solvent
|
|
Smiles
|
O1CCOCC1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated
|
WASH
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Type
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WASH
|
|
Details
|
the residue was eluted through a flash column (silica gel 60, 230-400 mesh, 5% MeOH in EtOAc to 8% MeOH in EtOAc)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
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Smiles
|
COC(C1=CC=C(C=C1)N1CC(C(CC1)=O)=CN(C)C)=O
|
|
Name
|
|
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Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 60% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
